Cas no 126265-10-9 ([(1S,2R,3R)-3-(2,6-diamino-9H-purin-9-yl)cyclobutane-1,2-diyl]dimethanol)

• Product Name: [(1S,2R,3R)-3-(2,6-diamino-9H-purin-9-yl)cyclobutane-1,2-diyl]dimethanol
• CAS No: 126265-10-9
• MF: C₁₁H₁₆N₆O₂
• MW: 264.283740997314
• CID: 1219836
• PubChem ID: 451667
• Update Time: 2025-04-20

[(1S,2R,3R)-3-(2,6-diamino-9H-purin-9-yl)cyclobutane-1,2-diyl]dimethanol Chemical and Physical Properties

Names and Identifiers

• [(1S,2R,3R)-3-(2,6-diamino-9H-purin-9-yl)cyclobutane-1,2-diyl]dimethanol
• 1,2-Cyclobutanedimethanol, 3-(2,6-diamino-9H-purin-9-yl)-, (1a,2b,3a)-
• 1,2-Cyclobutanedimethanol, 3-(2,6-diamino-9H-purin-9-yl)-, (1alpha,2beta,3alpha)-
• [3-(6-Amino-2-imino-1,2-dihydro-9H-purin-9-yl)cyclobutane-1,2-diyl]dimethanol
• (+-)-9-(2,3-Di(hydroxyethyl)cyclobutyl)-2,6-diaminopurine
• 126265-10-9
• DTXSID00925486
• SCHEMBL8537728
• 1,2-Cyclobutanedimethanol, 3-(2,6-diamino-9H-purin-9-yl)-, (1a,2b,3a)-(1)-
• [(1S,2R,3R)-3-(2,6-diaminopurin-9-yl)-2-(hydroxymethyl)cyclobutyl]methanol
• 1,2-Cyclobutanedimethanol, 3-(2,6-diamino-9H-purin-9-yl)-, (1alpha,2beta,3alpha)-(1)-
• (+/-)-9-[2,3-Di(hydroxyethyl)cyclobutyl]-2,6-diaminopurine
• (+/-)-2-Amino-cyclobut-A
• 2-Aminocyclobut-A
• (+-)-2-Amino-cyclobut-A

• Inchi： 1S/C11H16N6O2/c12-9-8-10(16-11(13)15-9)17(4-14-8)7-1-5(2-18)6(7)3-19/h4-7,18-19H,1-3H2,(H4,12,13,15,16)/t5-,6-,7-/m1/s1
• InChI Key： BTJNZRDKZZGBFM-FSDSQADBSA-N
• SMILES： OC[C@@H]1[C@@H](CO)C[C@H]1N1C=NC2C(N)=NC(N)=NC1=2

Computed Properties

• Exact Mass: 264.13368
• Monoisotopic Mass: 264.13347377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 136Ų

Experimental Properties

• PSA: 136.1